Cas no 84182-46-7 (3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid)

• Product Name: 3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid
• CAS No: 84182-46-7
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD11559004
• CID: 706916
• PubChem ID: 638765
• Update Time: 2025-09-21

3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylmethoxy)-1,1-cyclobutanedicarboxylic acid
• 3-Benzyloxycyclobutane-1,1-dicarboxylic acid
• 1,1-Cyclobutanedicarboxylic acid, 3-(phenylmethoxy)-
• 3-phenylmethoxycyclobutane-1,1-dicarboxylic acid
• 3-Benzyloxy-cyclobutan-1,1-dicarbonsaeure
• 3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid
• AM20041232
• LYRCCQROQBVCRV-UHFFFAOYSA-N
• 3-Benzyloxycyclobutane-1,1-dicarboxylic acid, AldrichCPR
• FT-0689593
• MFCD11559004
• P19166
• LS-12297
• 84182-46-7
• SY322349
• SB22545
• A840729
• InChI=1/C13H14O5/c14-11(15)13(12(16)17)6-10(7-13)18-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,15)(H,16,17
• AG-670/03144044
• 3-(benzyloxy)-1,1-cyclobutanedicarboxylic acid
• SCHEMBL2640274
• FT-0682037
• AKOS000282883
• CS-0054585
• 3-(Phenylmethoxy)-1,1-cyclobutanedicarboxylicacid
• DTXSID50348601
• ALBB-032862
• BBL101306
• DB-031922
• STL555102

• MDL： MFCD11559004
• Inchi： 1S/C13H14O5/c14-11(15)13(12(16)17)6-10(7-13)18-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,15)(H,16,17)
• InChI Key： LYRCCQROQBVCRV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(C(=O)O)(C(=O)O)C1

Computed Properties

• Exact Mass: 250.08400
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: ca 164℃
• Boiling Point: 465.7±45.0 °C at 760 mmHg
• Flash Point: 181.0±22.2 °C
• Refractive Index: 1.595
• PSA: 83.83000
• LogP: 1.52120
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(benzyloxy)cyclobutane-1,1-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers